N-(2-methoxyethyl)-1-(2-methylbenzyl)-1H-1,2,3-benzotriazole-5-carboxamide

• IUPAC Name: 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3-methylsulfanylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H21FN4OS/c1-30-19-4-2-3-18(12-19)27-23(29)15-7-9-28(10-8-15)22-16(13-25)14-26-21-6-5-17(24)11-20(21)22/h2-6,11-12,14-15H,7-10H2,1H3,(H,27,29)
• InChI Key: OZVMNRVGAUQAAS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C2CCN(CC2)C3=C4C=C(C=CC4=NC=C3C#N)F
• Molecular Formula: C23H21FN4OS
• Molecular Weight: 420.5 g/mol
• CAS No.: 1207012-85-8

Description

N-(2-methoxyethyl)-1-(2-methylbenzyl)-1H-1,2,3-benzotriazole-5-carboxamide is a useful research compound. Its molecular formula is C23H21FN4OS and its molecular weight is 420.51. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

N-(2-methoxyethyl)-1-(2-methylbenzyl)-1H-1,2,3-benzotriazole-5-carboxamide is a compound involved in chemical synthesis and characterization studies. For instance, it is structurally related to benzotriazole derivatives used in the synthesis of novel compounds. These compounds are often characterized by methods such as IR, NMR, and MS to confirm their structure. For example, the synthesis and characterization of similar benzotriazole derivatives were reported, where the structural integrity of the compounds was established through various spectral data (Hassan, Hafez, & Osman, 2014)(Hassan, Hafez, & Osman, 2014).

Pharmacological and Biological Activity

Derivatives of benzotriazole, which are chemically related to this compound, have been studied for their pharmacological activities, including anti-inflammatory and analgesic effects. These studies involve the synthesis of novel compounds followed by evaluation of their biological activities. For example, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives and evaluated their anti-inflammatory and analgesic activities, highlighting the potential medicinal applications of benzotriazole derivatives (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Environmental Analysis

Compounds structurally related to this compound, such as benzotriazoles, are also of interest in environmental sciences, especially concerning their occurrence, degradation, and potential effects in the environment. For example, Zhang et al. (2011) investigated the presence of benzotriazoles in sediment and sewage sludge, illustrating the environmental relevance of these compounds (Zhang et al., 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future directions for research on this compound could involve studying its potential applications, investigating its mechanism of action, and optimizing its synthesis.